Cas no 6268-76-4 ( )

• Product Name: &nbsp
• CAS No: 6268-76-4
• MF: C₇H₁₅Br₂NO
• MW: 289.008100748062
• CID: 957239
• PubChem ID: 24184487
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethyl)-4-methylmorpholin-4-ium,bromide
• 4-(2-Brom-aethyl)-4-methyl-morpholinium, Bromid
• 4-(2-bromo-ethyl)-4-methyl-morpholinium, bromide
• KB-237444
• NSC34637
• DS-014465
• NSC-34637
• 4-(2-bromoethyl)-4-methylmorpholin-4-ium bromide
• 6268-76-4
• DTXSID10636910
• 4-(2-bromoethyl)-4-methyl-1-oxa-4-azoniacyclohexane
•  

• Inchi： 1S/C7H15BrNO.BrH/c1-9(3-2-8)4-6-10-7-5-9;/h2-7H2,1H3;1H/q+1;/p-1
• InChI Key： NMHIUCBQRSFAJN-UHFFFAOYSA-M
• SMILES： BrCC[N+]1(C)CCOCC1.[Br-]

Computed Properties

• Exact Mass: 208.03375
• Monoisotopic Mass: 286.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• PSA: 9.23
• LogP: -2.17910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines